Cas no 868968-83-6 (N-(3-nitrophenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(3-nitrophenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868968-83-6
• MF: C₁₈H₁₃N₇O₃S
• MW: 407.405920743942
• CID: 6438208
• Update Time: 2025-07-24

N-(3-nitrophenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-nitrophenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• N-(3-nitrophenyl)-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide

• Inchi： 1S/C18H13N7O3S/c26-16(20-13-4-1-5-14(9-13)25(27)28)11-29-17-7-6-15-21-22-18(24(15)23-17)12-3-2-8-19-10-12/h1-10H,11H2,(H,20,26)
• InChI Key： PQQRXRQKMLUBSN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CSC1=NN2C(C3=CC=CN=C3)=NN=C2C=C1

Additional information on N-(3-nitrophenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

N-(3-Nitrophenyl)-2-{3-(Pyridin-3-yl)-1,2,4Triazolo[4,3-b]Pyridazin-6-ylsulfanyl}acetamide (CAS No. 868968-83-6): A Comprehensive Overview

N-(3-Nitrophenyl)-2-{3-(Pyridin-3-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide (CAS No. 868968-83-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as triazolopyridazines, which are characterized by their unique structural features and diverse biological activities. The presence of the nitrophenyl and pyridinyl moieties in the structure contributes to its pharmacological properties, making it a promising candidate for various therapeutic areas.

The chemical structure of N-(3-nitrophenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide is particularly noteworthy. The triazolopyridazine core is a key pharmacophore that has been extensively studied for its ability to modulate various biological targets. The nitrophenyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. Additionally, the pyridinyl moiety provides aromaticity and can enhance the compound's interactions with biological receptors.

Recent research has focused on the potential of N-(3-nitrophenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against protein kinases, which are key regulators of cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. The ability to selectively target these kinases makes this compound a valuable tool in drug discovery and development.

In addition to its enzymatic inhibition properties, N-(3-nitrophenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of N-(3-nitrophenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide have also been studied to evaluate its suitability as a drug candidate. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to further assess the safety and efficacy of N-(3-nitrophenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with certain types of cancer and inflammatory diseases. These findings have generated significant interest among researchers and pharmaceutical companies alike.

The synthesis of N-(3-nitrophenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the triazolopyridazine core through cyclization reactions followed by functional group modifications to introduce the nitrophenyl and pyridinyl moieties. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, N-(3-nitrophenyl)-2-{3-(pyridin-3-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide (CAS No. 868968-83-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the field of medicinal chemistry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.